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Compound of Interest

Compound Name: 1-Diethoxyphosphorylnonane

Cat. No.: B12108240

Get Quote

Chemical Identification & Executive Summary
1-Diethoxyphosphorylnonane is a long-chain organophosphonate ester used primarily as a

synthesis intermediate (e.g., in Horner-Wadsworth-Emmons olefination) or as a ligand in

extraction chemistry.[1] Due to its phosphorus content and organic nature, it requires specific

segregation to prevent environmental eutrophication and ensure complete thermal destruction.

[2]
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Parameter Technical Specification

Common Name Diethyl nonylphosphonate

CAS Number 92154-58-0

Molecular Formula C₁₃H₂₉O₃P

Molecular Weight 264.34 g/mol

Physical State Colorless to pale yellow liquid

Solubility
Insoluble in water; Soluble in organic solvents

(EtOH, DCM, Acetone)

Flash Point
>100°C (Estimated based on homolog Diethyl

ethylphosphonate [1])

Core Directive for Disposal
Do NOT dispose of via sanitary sewer. The primary disposal method is high-temperature

incineration via a licensed hazardous waste contractor.[1][2] Although often not federally listed

as "Hazardous Waste" (RCRA P or U list) in its pure form, it must be managed as Non-RCRA

Regulated Chemical Waste due to its aquatic toxicity potential and combustibility.[2]

Hazard Profile & Risk Assessment
Before handling waste, operators must understand the specific risks associated with

phosphonate esters.[2]

Skin/Eye Irritation: Like its homologs (e.g., diethyl ethylphosphonate), this compound is a

Category 2 skin irritant and Category 2A eye irritant [2].[2]

Environmental Hazard: Organophosphorus compounds can cause long-term adverse effects

in the aquatic environment.[1][2] Prevent entry into drains, soil, or waterways.[2][3]

Thermal Stability: Stable at room temperature but emits toxic phosphorus oxide (POx) fumes

when heated to decomposition.[1][2]

Waste Classification & Segregation Strategy
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Proper segregation is the first line of defense in laboratory safety.[2]

Segregation Logic
Phosphorus Content: Segregate from standard organic solvents if your waste contractor

requires specific labeling for high-BTU phosphorus blends.

Oxidizer Separation: Keep strictly separate from strong oxidizers (e.g., nitric acid,

perchlorates) to prevent exothermic reactions.[2]

Water Sensitivity: While not violently water-reactive, keep waste streams anhydrous to

prevent slow hydrolysis into nonylphosphonic acid and ethanol, which alters the waste

profile.[2]

Visualizing the Decision Matrix
The following flow diagram outlines the decision process for classifying and containerizing 1-
Diethoxyphosphorylnonane waste.
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Waste Generation:
1-Diethoxyphosphorylnonane

Is the waste pure substance?

Is it mixed with solvents?

No

Stream A: Pure Organophosphorus
(Label: Non-RCRA Regulated)

Yes

Contains Halogens?
(DCM, Chloroform)

Stream B: Mixed Organic
(Label: Flammable/Toxic)

No

Stream C: Halogenated Waste
(Label: Halogenated Solvent)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating phosphonate waste streams.

Step-by-Step Disposal Protocols
Protocol A: Routine Lab-Scale Disposal (Preferred)
This protocol applies to standard laboratory quantities (<5 L).[1][2]

Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.[1]

[2] Avoid metal containers if the waste may contain acidic hydrolysis byproducts.[2]
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Labeling:

Chemical Name: "Diethyl nonylphosphonate Solution"

Constituents: List all solvents (e.g., "90% Hexane, 10% Diethyl nonylphosphonate").

Hazard Warnings: "Irritant", "Combustible".[2]

Storage: Cap tightly. Store in a secondary containment tray within a cool, ventilated chemical

waste cabinet.

Handoff: Transfer to EHS (Environmental Health & Safety) or licensed contractor for fuel

blending/incineration.[1][2]

Protocol B: Chemical Deactivation (Hydrolysis)
Note: This procedure is for deactivation prior to disposal ONLY if required by local regulations.

[2] It does not eliminate the need for waste management.

Mechanism: Acid-catalyzed hydrolysis converts the ester into nonylphosphonic acid and

ethanol [3].[1][2]

Setup: In a fume hood, place the ester in a round-bottom flask.

Reagent: Add 6M Hydrochloric Acid (HCl) in a 1:5 ratio (volume).

Reflux: Reflux for 6–12 hours. (Note: Long-chain phosphonates hydrolyze slowly due to

steric hindrance and hydrophobicity).[1][2]

Neutralization: Cool and carefully neutralize with Sodium Hydroxide (NaOH) to pH 7.

Disposal: The resulting aqueous layer contains sodium nonylphosphonate and must still be

disposed of as chemical waste, but is no longer a lipophilic ester.[2]

Spill Management & Emergency Response
In the event of a spill, immediate action is required to prevent surface contamination.
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Spill Response Workflow

1. Alert & Evacuate
(If >500mL)

2. Don PPE
(Nitrile gloves, Goggles, Lab Coat)

3. Containment
(Use Vermiculite/Sand dams)

4. Absorption
(Polypropylene pads or clay)

5. Decontamination
(Soap/Water Wash)

6. Waste Tagging
(Bag as solid hazardous waste)

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of 1-Diethoxyphosphorylnonane.

Critical Note: Do not use water to flush the spill.[2] This spreads the hydrophobic liquid and

complicates cleanup.[2] Use dry absorbents only.[2]

Regulatory Framework (USA/International)
Regulation Classification Action Required

RCRA (USA) Not Listed (P/U).[1][2]

Evaluate for ignitability (D001)

if mixed with solvents.[1][2]

Manage as "Non-RCRA

Regulated" if pure.[2]

DOT (Transport)
Not Regulated (Class 9

optional).[1][2]

If shipping bulk, may be "UN

3082, Environmentally

Hazardous Substance, Liquid,

n.o.s."

TSCA Listed (Active).[1][2][4]

Ensure use falls under R&D

exemption or commercial

compliance.[2]

Final Disposition
The ultimate fate of this chemical must be Incineration at a permitted facility equipped with

scrubbers to capture phosphorus pentoxide (P₂O₅) emissions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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